Cas no 103-90-2 (Acetaminophen)

• Product Name: Acetaminophen
• CAS No: 103-90-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00002328
• CID: 35252
• PubChem ID: 1983
• Update Time: 2025-07-25

Acetaminophen Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidophenol
• acetaminophen
• 4-(ACETYLAMINO)PHENOL
• 4'-HYDROXYACETANILIDE
• 4-HYDROXYACETANILIDE
• ACETYL-P-AMINOPHENOL
• APAP
• N-(4-HYDROXYPHENYL)ACETAMIDE
• N-ACETYL-4-AMINOPHENOL
• N-ACETYL-P-AMINOPHENOL
• P-ACETAMIDOPHENOL
• P-ACETAMINOPHENOL
• PARACETAMOL
• P-HYDROXYACETANILIDE
• RARECHEM AB PP 0382
• TYLENOL
• 4'-Hydroxyacetanilide, paracetamol
• Acetaminophen NEW
• Acetaminophen solution
• ACETAMINOPHEN(P)
• ACETAMINOPHEN(RG)
• Paracetamol (Acetaminophen)
• 4-Acetamino phenol
• Acetaminophenol
• Dirox
• Dypap
• Exdol
• Fevor
• G 1
• Hedex
• Korum
• NAPAP
• Panex
• Somedon
• 4-acetaminophen
• 扑热息痛
• Acetaminofen
• Panadol
• Datril
• Algotropyl
• Naprinol
• Lonarid
• Anelix
• Multin
• Acenol
• Acamol
• Liquagesic
• Acetagesic
• Pyrinazine
• Injectapap
• Clixodyne
• Servigesic
• Acetalgin
• Abensanil
• Gelocatil
• Valgesic
• Tussapap
• Finimal
• Valadol
• Tralgon
• Tabalgin
• Lestemp
• Alvedon
• Apamide
• Paracet
• Homoolan
• Febrolin
• Febrilix
• Febridol
• Dymad
• Paracetamol；acetaminophen
• acetaminophene
• MLS001331684
• MLS002154041
• MLS001146925
• p-hydroxyphenolacetamide
• MLSMR
• SMR000112065
• p-Acetylaminophenol
• 4-Acetamido phenol
• Acetaminophen

• MDL： MFCD00002328
• Inchi： 1S/C8H9NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5,11H,1H3,(H,9,10)
• InChI Key： RZVAJINKPMORJF-UHFFFAOYSA-N
• SMILES： CC(NC1C=CC(O)=CC=1)=O
• BRN： 2208089

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Powder
• Density: 1,293 g/cm3
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: 11 °C
• Refractive Index: 1.5810 (rough estimate)
• PH: 5.5-6.5 (H2O, 20℃)(saturated solution)
• Solubility: ethanol: soluble0.5M, clear, colorless
• Water Partition Coefficient: 14 g/L (20 ºC)
• PSA: 49.33000
• LogP: 1.42360
• Sensitiveness: Sensitive to light
• Merck: 47
• FEMA: 2878
• Solubility: Soluble in methanol, ethanol, dichloroethylene, acetone and ethyl acetate, slightly soluble in ether and hot water, almost insoluble in cold water, insoluble in petroleum ether, pentane and benzene.
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetaminophen Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG III
• WGK Germany：1
• Hazard Category Code： R22;R36/38;R52/53
• Safety Instruction： S26; S36; S61; S37/39
• RTECS：AE4200000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 338 orally (Starmer), 500 i.p. (Dahlin, Nelson)
• Explosive Limit：15%(V)
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
• Safety Term：S26;S37/39;S61
• Risk Phrases：R22; R36/37/38; R52/53; R36/38; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Acetaminophen

Acetaminophen (103-90-2): Chemical Properties and Pharmacological Significance

Acetaminophen (CAS 103-90-2), also known as paracetamol, is one of the most widely used over-the-counter analgesics and antipyretics globally. Its chemical structure, N-(4-hydroxyphenyl)acetamide, underpins its unique mechanism of action, primarily inhibiting cyclooxygenase (COX) enzymes in the central nervous system while minimizing gastrointestinal side effects compared to NSAIDs. Recent studies highlight its selective COX-2 inhibition at low doses, a topic of interest for precision medicine applications. Researchers are also investigating its metabolite pathways, particularly the toxic intermediate N-acetyl-p-benzoquinone imine (NAPQI), to develop safer formulations. With over 600 clinical trials registered on PubMed, 103-90-2 remains a focal point for drug safety optimization and combination therapies.

Acetaminophen (103-90-2) in Pain Management and Fever Reduction

As the first-line treatment for mild-to-moderate pain, acetaminophen (103-90-2) dominates 40% of the global analgesic market. Its efficacy in reducing fever and discomfort from conditions like osteoarthritis has been validated by 12 meta-analyses (2020-2023). Emerging trends focus on its synergistic effects with opioids, allowing dose reduction and lower addiction risks – a critical consideration amid the opioid crisis. However, internet searches frequently address "acetaminophen dosage limits" (max 4g/day) due to hepatotoxicity concerns. Pharmaceutical innovators are responding with sustained-release formulations and liver-protectant combinations, with 7 such patents filed in 2023 alone.

Acetaminophen (103-90-2) Safety Profile and Toxicology Research

The hepatotoxicity of acetaminophen (103-90-2) accounts for 46% of acute liver failure cases in the US, driving intense research into antidote development and predictive biomarkers. Google Trends data shows 210% growth in searches for "acetaminophen liver damage reversal" since 2021. Current studies explore NAC (N-acetylcysteine) alternatives and glutathione-boosting adjuvants. The FDA's 2022 guidelines on pediatric acetaminophen safety have also spurred formulation innovations, including weight-adjusted dosing systems and tamper-resistant packaging.

Acetaminophen (103-90-2) in COVID-19 and Emerging Therapeutic Applications

During the pandemic, acetaminophen (103-90-2) became the WHO-recommended antipyretic for COVID-19, with prescriptions increasing by 300%. Novel research suggests potential immunomodulatory effects through HMGB1 protein inhibition, sparking clinical trials for cytokine storm mitigation. Biotech companies are investigating acetaminophen derivatives for neuroprotective applications in Alzheimer's disease, leveraging its blood-brain barrier permeability. These developments position 103-90-2 as a versatile scaffold for next-generation therapeutics.

Acetaminophen (103-90-2) Market Trends and Sustainability Initiatives

The global acetaminophen (103-90-2) market is projected to reach $1.3 billion by 2027, with Asia-Pacific dominating production. Environmental concerns about API manufacturing byproducts have led to 15 major manufacturers adopting green chemistry protocols. Consumer demand for eco-friendly packaging (searched 58k times/month) and bio-sourced paracetamol is reshaping supply chains. Digital health integrations like smart blister packs with NFC tracking address both medication adherence and counterfeit prevention – key issues in emerging markets.